Cas no 132226-98-3 (1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl-)

1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl- structure
132226-98-3 structure
Product Name:1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl-
CAS No:132226-98-3
MF:C32H28N2
MW:440.578127861023
CID:1230001
PubChem ID:21639746
Update Time:2025-04-20

1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl-
    • 4-N,4-N-bis(4-methylphenyl)-1-N,1-N-diphenylbenzene-1,4-diamine
    • DTXSID20616546
    • N~1~,N~1~-Bis(4-methylphenyl)-N~4~,N~4~-diphenylbenzene-1,4-diamine
    • 132226-98-3
    • SCHEMBL418565
    • Inchi: 1S/C32H28N2/c1-25-13-17-29(18-14-25)34(30-19-15-26(2)16-20-30)32-23-21-31(22-24-32)33(27-9-5-3-6-10-27)28-11-7-4-8-12-28/h3-24H,1-2H3
    • InChI Key: KRLVGCUGKMAYGQ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 440.22544
  • Monoisotopic Mass: 440.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48

1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl- Related Literature

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